Cas no 19578-76-8 (Benzene, 1,3,5-trimethyl-2-(phenylmethoxy)-)
19578-76-8 structure
Product Name:Benzene, 1,3,5-trimethyl-2-(phenylmethoxy)-
CAS No:19578-76-8
MF:C16H18O
MW:226.313524723053
CID:1388060
PubChem ID:563476
Update Time:2025-04-20
Benzene, 1,3,5-trimethyl-2-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3,5-trimethyl-2-(phenylmethoxy)-
- 1,3,5-trimethyl-2-phenylmethoxybenzene
- Benzylmesityl ether
- 1,3,5-Trimethyl-2-(phenylmethoxy)benzene
- 2-(Benzyloxy)-1,3,5-trimethylbenzene #
- 2-(Benzyloxy)-1,3,5-trimethylbenzene
- LRDRIZQHBIVHEQ-UHFFFAOYSA-N
- 19578-76-8
- DTXSID40340311
- SCHEMBL10481838
-
- Inchi: 1S/C16H18O/c1-12-9-13(2)16(14(3)10-12)17-11-15-7-5-4-6-8-15/h4-10H,11H2,1-3H3
- InChI Key: LRDRIZQHBIVHEQ-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C(C)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 226.13584
- Monoisotopic Mass: 226.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1,3,5-trimethyl-2-(phenylmethoxy)- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
19578-76-8 (Benzene, 1,3,5-trimethyl-2-(phenylmethoxy)-) Related Products
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